Cas no 72214-41-6 ((2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile)
72214-41-6 structure
Product Name:(2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile
CAS No:72214-41-6
MF:C13H21N
MW:191.3125436306
CID:1753776
PubChem ID:6450422
Update Time:2025-04-21
(2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile
- (E)-3-[(1R,2S,5S)-2-methyl-5-propan-2-ylcyclohexyl]prop-2-enenitrile
- 72214-41-6
- 2-Propenenitrile, (2(or 5)-methyl-5(or 2)-(1-methylethyl)cyclohexyl)-
- 2-Propenenitrile, 3-(2(or 5)-methyl-5(or 2)-(1-methylethyl)cyclohexyl)-
- PVDKYSFEUBRCED-MFAXVDPOSA-N
- 2-Propenenitrile, [2(or 5)-methyl-5(or 2)-(1-methylethyl)cyclohexyl]-
- 3-(p-Methyl)acrylonitrile
-
- Inchi: 1S/C13H21N/c1-10(2)12-7-6-11(3)13(9-12)5-4-8-14/h4-5,10-13H,6-7,9H2,1-3H3/b5-4+/t11-,12-,13+/m0/s1
- InChI Key: PVDKYSFEUBRCED-MFAXVDPOSA-N
- SMILES: N#C/C=C/[C@@H]1C[C@@H](C(C)C)CC[C@@H]1C
Computed Properties
- Exact Mass: 191.16753
- Monoisotopic Mass: 191.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
(2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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